Cas no 1009282-06-7 (1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid)
1009282-06-7 structure
Product Name:1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
CAS No:1009282-06-7
MF:C15H21NO4S
MW:311.396543264389
MDL:MFCD05148195
CID:1126549
PubChem ID:3157170
Update Time:2025-04-20
1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2,3,5,6-Tetramethylphenyl)sulfonyl]proline
- 1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline
- ((2,3,5,6-Tetramethylphenyl)sulfonyl)proline
- 1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
- CS-0076720
- BAS 07869894
- AKOS017264120
- 1-(2,3,5,6-tetramethylphenyl)sulfonylpyrrolidine-2-carboxylic acid
- AS-82328
- 1-(2,3,5,6-TetraMethylphenylsulfonyl)-L-proline, 96%
- F1755-0103
- SR-01000365324-1
- AKOS000737752
- SR-01000365324
- E81002
- 1009282-06-7
-
- MDL: MFCD05148195
- Inchi: 1S/C15H21NO4S/c1-9-8-10(2)12(4)14(11(9)3)21(19,20)16-7-5-6-13(16)15(17)18/h8,13H,5-7H2,1-4H3,(H,17,18)
- InChI Key: DFFZRBIPGBTBHG-UHFFFAOYSA-N
- SMILES: S(C1C(C)=C(C)C=C(C)C=1C)(N1CCCC1C(=O)O)(=O)=O
Computed Properties
- Exact Mass: 311.11900
- Monoisotopic Mass: 311.119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1A^2
- XLogP3: 2.6
Experimental Properties
- Melting Point: 121-124℃
- PSA: 83.06000
- LogP: 3.17660
1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33819-1g |
1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline, 96% |
1009282-06-7 | 96% | 1g |
¥4273.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33819-250mg |
1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline, 96% |
1009282-06-7 | 96% | 250mg |
¥1537.00 | 2023-02-25 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-RZ230-50mg |
1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline |
1009282-06-7 | 96% | 50mg |
¥187.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-RZ230-200mg |
1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline |
1009282-06-7 | 96% | 200mg |
¥472.0 | 2022-02-28 | |
| A2B Chem LLC | AE19797-100mg |
1-(2,3,5,6-Tetramethylphenylsulfonyl)-l-proline |
1009282-06-7 | 97% | 100mg |
$16.00 | 2024-04-20 | |
| A2B Chem LLC | AE19797-250mg |
1-(2,3,5,6-Tetramethylphenylsulfonyl)-l-proline |
1009282-06-7 | 97% | 250mg |
$17.00 | 2024-04-20 | |
| Aaron | AR0090RL-100mg |
1-[(2,3,5,6-TETRAMETHYLPHENYL)SULFONYL]PROLINE |
1009282-06-7 | 96% | 100mg |
$5.00 | 2025-02-10 | |
| Aaron | AR0090RL-250mg |
1-[(2,3,5,6-TETRAMETHYLPHENYL)SULFONYL]PROLINE |
1009282-06-7 | 96% | 250mg |
$6.00 | 2025-02-10 | |
| 1PlusChem | 1P0090J9-100mg |
1-[(2,3,5,6-tetramethylphenyl)sulfonyl]proline |
1009282-06-7 | 97% | 100mg |
$25.00 | 2023-12-27 | |
| 1PlusChem | 1P0090J9-250mg |
1-[(2,3,5,6-tetramethylphenyl)sulfonyl]proline |
1009282-06-7 | 97% | 250mg |
$26.00 | 2023-12-27 |
1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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